Cas no 6651-34-9 (trimethyl[(2-methylprop-1-en-1-yl)oxy]silane)

• Product Name: trimethyl[(2-methylprop-1-en-1-yl)oxy]silane
• CAS No: 6651-34-9
• MF: C₇H₁₆OSi
• MW: 144.286843299866
• MDL: MFCD00192331
• CID: 506810
• PubChem ID: 24865629
• Update Time: 2025-10-30

trimethyl[(2-methylprop-1-en-1-yl)oxy]silane Chemical and Physical Properties

Names and Identifiers

• Silane,trimethyl[(2-methyl-1-propen-1-yl)oxy]-
• 2-METHYL-1-(TRIMETHYLSILOXY)-1-PROPENE
• trimethyl(2-methylprop-1-enoxy)silane
• 2-Methyl-1-(trimethylsilyloxy)-1-propene
• 2-methyl-1-(trimethylsilyloxy)prop-1-ene
• 2-methyl-1-(trimethylsilyloxy)propene
• ITSE
• trimethyl-(2-methyl-propenyloxy)-silane
• trimethyl[(2-methylprop-1-en-1-yl)oxy]silane
• trimethyl((2-methylprop-1-en-1-yl)oxy)silane
• Isobutyraldehyde trimethylsilyl enol ether
• Silane, trimethyl((2-methyl-1-propenyl)oxy)-
• Silane, trimethyl[(2-methyl-1-propenyl)oxy]-
• TRIMETHYL(2-METHYLPROP-1-ENYLOXY)SILANE
• Trimethyl(isobutenyloxy)silane
• KZVPFSJPLBOVLO-UHFFFAOYSA-N
• AS-81344
• NSC-266194
• 2-Methyl-1-(trimethylsilyloxy)-1-propene, 99%
• NSC 266194
• MFCD00192331
• 6651-34-9
• AKOS025295608
• NSC266194
• CHEMBL142371
• FT-0693925
• SCHEMBL160478
• F87375
• A853119
• F1913-0590
• DTXSID30216713
• hydro isobutenyloxy(trimethyl)silane
• DTXCID60139204

• MDL： MFCD00192331
• Inchi： 1S/C7H16OSi/c1-7(2)6-8-9(3,4)5/h6H,1-5H3
• InChI Key： KZVPFSJPLBOVLO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O/C=C(\C)/C

Computed Properties

• Exact Mass: 144.09700
• Monoisotopic Mass: 144.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.785 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 114-116 °C/650 mmHg(lit.)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.409(lit.)
• PSA: 9.23000
• LogP: 2.76160
• Solubility: Not determined
• Vapor Pressure: No data available

trimethyl[(2-methylprop-1-en-1-yl)oxy]silane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• HazardClass：3.1
• PackingGroup：II
• TSCA：No
• Packing Group：II
• Hazard Level：3.1
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on trimethyl[(2-methylprop-1-en-1-yl)oxy]silane

Recent Advances in the Application of Trimethyl[(2-methylprop-1-en-1-yl)oxy]silane (CAS: 6651-34-9) in Chemical Biology and Pharmaceutical Research

Trimethyl[(2-methylprop-1-en-1-yl)oxy]silane (CAS: 6651-34-9) is a versatile organosilicon compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of trimethyl[(2-methylprop-1-en-1-yl)oxy]silane as a key intermediate in the synthesis of complex organic molecules. Its ability to act as a protecting group for alcohols and its participation in cross-coupling reactions make it a valuable tool in medicinal chemistry. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in the stereoselective synthesis of β-lactam antibiotics, showcasing its potential in addressing antibiotic resistance.

In the realm of chemical biology, researchers have explored the use of this compound in bioorthogonal chemistry. Its stability under physiological conditions and selective reactivity with certain biomolecules make it suitable for labeling and tracking applications. A recent Nature Chemical Biology paper reported its successful incorporation into metabolic labeling strategies for studying protein-protein interactions in live cells.

The pharmaceutical industry has shown growing interest in 6651-34-9 as a building block for novel drug candidates. Its structural features allow for the creation of prodrugs with improved bioavailability. Current research focuses on its application in developing targeted therapies for cancer and neurodegenerative diseases, with several derivatives showing promising preclinical results.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of trimethyl[(2-methylprop-1-en-1-yl)oxy]silane. Green chemistry approaches using catalytic systems have improved yield and reduced environmental impact. These developments are crucial for scaling up production to meet potential industrial demand.

Safety and toxicological studies of this compound have progressed significantly. While generally considered safe for laboratory use with proper precautions, recent investigations have characterized its metabolic pathways and potential interactions with biological systems. This information is vital for its potential therapeutic applications.

Looking forward, researchers anticipate expanded applications of 6651-34-9 in areas such as materials science and drug delivery systems. Its unique combination of stability and reactivity positions it as a valuable tool for interdisciplinary research at the chemistry-biology interface.